Methyl 4-butoxybenzoate
Overview
Description
“Methyl 4-butoxybenzoate” is an organic compound with the formula C12H16O3 . It appears as a colorless to yellowish liquid .
Molecular Structure Analysis
“Methyl 4-butoxybenzoate” has a molecular formula of C12H16O3 . It contains a total of 31 bonds; 15 non-H bonds, 7 multiple bonds, 6 rotatable bonds, 1 double bond, 6 aromatic bonds, 1 six-membered ring, 1 ester (aromatic), and 1 ether (aromatic) .
Physical And Chemical Properties Analysis
“Methyl 4-butoxybenzoate” is soluble in common organic solvents such as ethanol, ether, and benzene . It has a melting point range of -13 ℃ to -15 ℃ .
Scientific Research Applications
Crystal Structure Analysis
Methyl 4-hydroxybenzoate, closely related to Methyl 4-butoxybenzoate, has been analyzed for its crystal structure using single crystal X-ray. The study revealed a 3D framework formed by extensive intermolecular hydrogen bonding. This structural analysis, using Hirshfeld surface analysis and computational calculations, provides insights into the pharmaceutical activity of the molecule (Sharfalddin et al., 2020).
Neuroprotective Effects
Methyl 3,4-Dihydroxybenzoate (MDHB), another variant, has been found to have neuroprotective effects against oxidative damage in human neuroblastoma cells. The study highlights its potential in mitigating oxidative stress and inhibiting apoptosis (Cai et al., 2016).
Hydrolysis by Skin Enzymes
Research on parabens, which include compounds like Methyl 4-butoxybenzoate, has shown their hydrolysis by carboxylesterases to 4-hydroxybenzoic acid in human and minipig skin. This study is crucial in understanding the disposition of parabens after dermal exposure (Jewell et al., 2007).
Radiosensitization Properties
Methyl paraben has been studied for its potential in sensitizing anoxic buffered suspensions of bacteria to gamma-radiation. This indicates its application in enhancing the effectiveness of radiation therapy (Jacobs & Sade, 1984).
Chemical Synthesis Applications
Tert-butyl peroxybenzoate has been used in the α-methylation of 1,3-dicarbonyl compounds. This demonstrates its role as a methyl source and radical initiator, useful in organic synthesis (Guo et al., 2014).
Hepatic and Dermal Toxicity Studies
The hepatotoxicity and dermal toxicity of butyl and methyl parabens have been assessed using in vitro models. Such studies are integral in determining safety limits for human exposure to these compounds (Kizhedath et al., 2019).
Environmental Behavior and Fate
Parabens, including Methyl 4-butoxybenzoate, have been reviewed for their occurrence, fate, and behavior in aquatic environments. These findings are important for understanding the environmental impact and potential risks associated with their widespread use (Haman et al., 2015)
properties
IUPAC Name |
methyl 4-butoxybenzoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H16O3/c1-3-4-9-15-11-7-5-10(6-8-11)12(13)14-2/h5-8H,3-4,9H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PUHCYTHGLBCWEA-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCOC1=CC=C(C=C1)C(=O)OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H16O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40401012 |
Source
|
| Record name | methyl 4-butoxybenzoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40401012 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
208.25 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 4-butoxybenzoate | |
CAS RN |
4906-25-6 |
Source
|
| Record name | Benzoic acid, 4-butoxy-, methyl ester | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=4906-25-6 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | methyl 4-butoxybenzoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40401012 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Benzoic acid, 4-butoxy-, methyl ester | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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